Cas no 1321863-75-5 ((4Z)-4-(4-tert-butylphenyl)methylidene-2-(3-methoxyphenyl)-4,5-dihydro-1,3-oxazol-5-one)

• Product Name: (4Z)-4-(4-tert-butylphenyl)methylidene-2-(3-methoxyphenyl)-4,5-dihydro-1,3-oxazol-5-one
• CAS No: 1321863-75-5
• MF: C₂₁H₂₁NO₃
• MW: 335.396345853806
• CID: 6063937
• PubChem ID: 867036
• Update Time: 2025-05-20

(4Z)-4-(4-tert-butylphenyl)methylidene-2-(3-methoxyphenyl)-4,5-dihydro-1,3-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• (4Z)-4-(4-tert-butylphenyl)methylidene-2-(3-methoxyphenyl)-4,5-dihydro-1,3-oxazol-5-one
• (4Z)-4-[(4-tert-butylphenyl)methylidene]-2-(3-methoxyphenyl)-4,5-dihydro-1,3-oxazol-5-one
• F0349-4047
• AKOS001568312
• SR-01000551536
• (Z)-4-(4-(tert-butyl)benzylidene)-2-(3-methoxyphenyl)oxazol-5(4H)-one
• SR-01000551536-1
• 1321863-75-5
• (4Z)-4-[(4-tert-butylphenyl)methylidene]-2-(3-methoxyphenyl)-1,3-oxazol-5-one

• Inchi： 1S/C21H21NO3/c1-21(2,3)16-10-8-14(9-11-16)12-18-20(23)25-19(22-18)15-6-5-7-17(13-15)24-4/h5-13H,1-4H3/b18-12-
• InChI Key： UXWCOQXOVAKPIH-PDGQHHTCSA-N
• SMILES： O1C(/C(=C/C2C=CC(=CC=2)C(C)(C)C)/N=C1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 335.15214353g/mol
• Monoisotopic Mass: 335.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 47.9Ų

Additional information on (4Z)-4-(4-tert-butylphenyl)methylidene-2-(3-methoxyphenyl)-4,5-dihydro-1,3-oxazol-5-one

Compound Introduction: (4Z)-4-(4-tert-butylphenyl)methylidene-2-(3-methoxyphenyl)-4,5-dihydro-1,3-oxazol-5-one (CAS No. 1321863-75-5)

The compound (4Z)-4-(4-tert-butylphenyl)methylidene-2-(3-methoxyphenyl)-4,5-dihydro-1,3-oxazol-5-one, identified by its CAS number 1321863-75-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the oxazole class, characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a double bond at the (4Z) position and the substitution pattern involving 4-tert-butylphenyl and 3-methoxyphenyl moieties contribute to its unique chemical and biological properties.

Recent studies have highlighted the potential of oxazole derivatives as pharmacophores in drug discovery. The structural framework of this compound, featuring a rigid oxazole core, enhances its binding affinity to biological targets. Specifically, the 4-tert-butylphenyl group introduces steric bulk, which can optimize interactions with protein receptors, while the 3-methoxyphenyl substituent may modulate electronic properties through resonance effects. These features make it an attractive candidate for further exploration in medicinal chemistry.

In the context of contemporary research, oxazole-based compounds have garnered attention for their role in developing novel therapeutic agents. The oxazole ring is known for its stability and ability to engage in hydrogen bonding, making it a versatile scaffold for drug design. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory activities. The (4Z) configuration of the double bond suggests that this compound may exhibit distinct conformational preferences compared to its E-isomer, which could influence its biological activity.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications to tailor its pharmacological profile. Researchers have been exploring various synthetic pathways to derive analogs with enhanced efficacy or reduced toxicity. The combination of electronic and steric effects introduced by the 4-tert-butylphenyl and 3-methoxyphenyl groups provides a rich foundation for structure-activity relationship (SAR) studies. Such studies are crucial for understanding how minor changes in the molecular structure can significantly impact biological function.

The oxazole core also offers opportunities for further functionalization. For example, introducing additional substituents at different positions on the ring could lead to compounds with novel mechanisms of action. This flexibility is particularly valuable in addressing complex diseases that require multifaceted therapeutic approaches. Recent publications have demonstrated that oxazole derivatives can interact with a wide range of biological targets, including enzymes and receptors involved in metabolic pathways.

From a synthetic chemistry perspective, this compound exemplifies the elegance of heterocyclic chemistry. The synthesis involves multi-step reactions that showcase the interplay between organic transformations and molecular design. Key steps include condensation reactions to form the oxazole ring and subsequent functionalization at specific positions. These synthetic strategies not only highlight the compound's complexity but also provide insights into scalable methodologies for producing related derivatives.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules with specialized functions. For instance, researchers have explored its utility in developing materials with enhanced mechanical or electronic properties due to its rigid framework and aromatic substituents.

In conclusion, (4Z)-4-(4-tert-butylphenyl)methylidene-2-(3-methoxyphenyl)-4,5-dihydro-1,3-oxazol-5-one (CAS No. 1321863-75-5) represents a promising candidate in medicinal chemistry with significant potential for further research and development. Its structural complexity, combined with its diverse range of possible applications, makes it a valuable asset in both academic and industrial settings. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing global health challenges.